2-Hydroxyoctadecanoic acid 2-Hydroxyoctadecanoic acid 2-Hydroxy C18:0 fatty acid. For use in α-hydroxylated medium chain fatty acid studies and as internal standard.
2-hydroxy Stearic acid is a naturally occurring hydroxylated fatty acid that has been found in humans and U. armoricana. It reduces growth of Ehrlich ascites tumor (EAT) cells in vitro when used at a concentration of 100 μM. Levels of 2-hydroxy stearic acid are elevated in human joint synovial fluid after ankle fracture and in patients with Buruli ulcer disease.
2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
Brand Name: Vulcanchem
CAS No.: 629-22-1
VCID: VC21247408
InChI: InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
SMILES: CCCCCCCCCCCCCCCCC(C(=O)O)O
Molecular Formula: C18H36O3
Molecular Weight: 300.5 g/mol

2-Hydroxyoctadecanoic acid

CAS No.: 629-22-1

Cat. No.: VC21247408

Molecular Formula: C18H36O3

Molecular Weight: 300.5 g/mol

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2-Hydroxyoctadecanoic acid - 629-22-1

Specification

Description 2-Hydroxy C18:0 fatty acid. For use in α-hydroxylated medium chain fatty acid studies and as internal standard.
2-hydroxy Stearic acid is a naturally occurring hydroxylated fatty acid that has been found in humans and U. armoricana. It reduces growth of Ehrlich ascites tumor (EAT) cells in vitro when used at a concentration of 100 μM. Levels of 2-hydroxy stearic acid are elevated in human joint synovial fluid after ankle fracture and in patients with Buruli ulcer disease.
2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
CAS No. 629-22-1
Molecular Formula C18H36O3
Molecular Weight 300.5 g/mol
IUPAC Name 2-hydroxyoctadecanoic acid
Standard InChI InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
Standard InChI Key KIHBGTRZFAVZRV-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCC(C(=O)O)O
Canonical SMILES CCCCCCCCCCCCCCCCC(C(=O)O)O
Appearance Unit:50 mgSolvent:nonePurity:98+%Physical solid

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